1-Bromo-2-chloro-3,5-difluorobenzene
Overview
Description
“1-Bromo-2-chloro-3,5-difluorobenzene” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has a molecular formula of C6H2BrClF2 .
Synthesis Analysis
The synthesis of “1-Bromo-2-chloro-3,5-difluorobenzene” can be achieved by various methods, including halogenation of 2,3-difluorotoluene, bromination of 2,3-difluorobenzaldehyde, and Suzuki-Miyaura coupling reaction of 2,3-difluorobromobenzene with arylboronic acid .
Molecular Structure Analysis
The molecular structure of “1-Bromo-2-chloro-3,5-difluorobenzene” can be represented by the formula C6H2BrClF2 . The structure consists of a benzene ring with bromine, chlorine, and two fluorine atoms attached to it.
Chemical Reactions Analysis
“1-Bromo-2-chloro-3,5-difluorobenzene” may be used in the synthesis of potent, orally active Calcitonin gene-related peptide (CGRP) receptor antagonist (BMS-846372). It may also be used in the preparation of 2,3-difluorophenyl (dimethyl)phosphane .
Physical And Chemical Properties Analysis
“1-Bromo-2-chloro-3,5-difluorobenzene” has a molecular weight of 227.43 g/mol . It has a density of 1.676 g/mL at 25 °C (lit.) .
Scientific Research Applications
Synthesis of Fluorinated Aromatic Compounds
1-Bromo-2-chloro-3,5-difluorobenzene: is a valuable intermediate in the synthesis of various fluorinated aromatic compounds. These compounds are significant due to their unique properties, such as increased thermal stability and chemical resistance, which are essential in materials science and pharmaceuticals .
Liquid Crystal Technology
This compound can be used in the development of new liquid crystal materials. Due to the presence of halogens and fluorine atoms, it can impart specific electronic and steric properties that are crucial for the performance of liquid crystals in displays and advanced optics .
Pharmaceutical Research
In medicinal chemistry, halogenated benzene derivatives like 1-Bromo-2-chloro-3,5-difluorobenzene are often used to create building blocks for drug discovery. The introduction of bromine and chlorine atoms can lead to compounds with potential biological activity .
Agrochemical Synthesis
The compound’s reactivity makes it suitable for synthesizing agrochemicals. The halogen atoms can be replaced with other functional groups, leading to new compounds with herbicidal or pesticidal properties .
Material Science
1-Bromo-2-chloro-3,5-difluorobenzene: can be used to synthesize polymers and co-polymers with enhanced properties, such as resistance to degradation and improved mechanical strength, which are valuable in various industrial applications .
Catalyst and Reagent Development
This compound can act as a catalyst or reagent in organic synthesis. Its unique structure allows for selective reactions, making it a versatile tool in creating complex organic molecules .
properties
IUPAC Name |
1-bromo-2-chloro-3,5-difluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrClF2/c7-4-1-3(9)2-5(10)6(4)8/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYLNBNAPLADVTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)Cl)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrClF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10697607 |
Source
|
| Record name | 1-Bromo-2-chloro-3,5-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10697607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.43 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
187929-82-4 |
Source
|
| Record name | 1-Bromo-2-chloro-3,5-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10697607 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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